Cas no 127882-59-1 (ethyl 4-{[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl]amino}benzoate)

ethyl 4-{[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl]amino}benzoate structure
127882-59-1 structure
Product Name:ethyl 4-{[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl]amino}benzoate
CAS No:127882-59-1
MF:C30H29NO9
MW:547.552569150925
CID:1221913
PubChem ID:148090
Update Time:2025-04-20

ethyl 4-{[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-{[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl]amino}benzoate
    • ethyl 4-[[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-5-yl]amino]benzoate
    • ethyl 4-{[(5R,9S)-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-y
    • DTXSID40926018
    • (5S-(5alpha,6beta,8alpha,9beta))-4-((5,5a,6,8,8a,9-Hexahydro-9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxofuro(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-5-yl)amino)benzoic acid, ethyl ester
    • Ethyl 4-{[9-(4-hydroxy-3,5-dimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydro-2H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-5-yl]amino}benzoate
    • 127882-59-1
    • Inchi: 1S/C30H29NO9/c1-4-37-29(33)15-5-7-17(8-6-15)31-27-19-12-22-21(39-14-40-22)11-18(19)25(26-20(27)13-38-30(26)34)16-9-23(35-2)28(32)24(10-16)36-3/h5-12,20,25-27,31-32H,4,13-14H2,1-3H3/t20?,25-,26?,27-/m0/s1
    • InChI Key: ZNWQWFQNGLVVJN-CTUKQDLSSA-N
    • SMILES: O1C(C2[C@@H](C3C=C(C(=C(C=3)OC)O)OC)C3C=C4C(=CC=3[C@@H](C2C1)NC1C=CC(C(=O)OCC)=CC=1)OCO4)=O

Computed Properties

  • Exact Mass: 547.18427
  • Monoisotopic Mass: 547.18423150g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 8
  • Complexity: 896
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 121.78
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